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Compound of Interest

Compound Name: 4-Bromoindoline

CAS No.: 86626-38-2

Cat. No.: B1282225

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 4-Bromoindoline (CAS No.

86626-38-2), a key heterocyclic building block for researchers, scientists, and professionals in

drug development and materials science. This document delves into its chemical properties,

synthesis, spectroscopic profile, and applications, with a focus on its role in medicinal

chemistry.

Introduction: Distinguishing 4-Bromoindoline from
4-Bromoindole
It is crucial to differentiate 4-Bromoindoline from its aromatic counterpart, 4-Bromoindole

(CAS No. 52488-36-5). 4-Bromoindoline, also known as 4-bromo-2,3-dihydro-1H-indole,

possesses a saturated five-membered ring fused to the brominated benzene ring. This

structural distinction significantly influences its chemical reactivity and three-dimensional

conformation, making it a distinct and valuable scaffold in synthetic chemistry. The indoline

framework is a core structural motif in numerous natural products and pharmacologically active

molecules[1].
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Physicochemical Properties of 4-Bromoindoline
A clear understanding of the fundamental properties of 4-Bromoindoline is essential for its

effective use in research and development.

Property Value Source

CAS Number 86626-38-2 [2][3][4]

Molecular Formula C₈H₈BrN [2][4]

Molecular Weight 198.06 g/mol [2][4]

Appearance Off-white to white powder [4]

Storage 2-8°C, away from light [4]

Synthesis of 4-Bromoindoline
The most common and efficient method for the synthesis of 4-Bromoindoline is through the

selective reduction of 4-Bromoindole. This transformation targets the C2-C3 double bond of the

indole ring while preserving the aromaticity of the benzene ring and the carbon-bromine bond.

Sodium cyanoborohydride (NaBH₃CN) in an acidic medium is a widely used reagent for this

purpose due to its mild and selective nature[5].

Experimental Protocol: Reduction of 4-Bromoindole
This protocol outlines a representative procedure for the synthesis of 4-Bromoindoline.

Materials:

4-Bromoindole

Sodium cyanoborohydride (NaBH₃CN)

Acetic acid

Methanol

Diethyl ether
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Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Ice bath

Procedure:

Dissolve 4-Bromoindole in a suitable solvent such as acetic acid or methanol in a round-

bottom flask.

Cool the solution to 0°C in an ice bath with continuous stirring.

Slowly add sodium cyanoborohydride portion-wise to the cooled solution. The mild nature of

NaBH₃CN allows for the selective reduction of the iminium ion formed in the acidic

medium[5].

Allow the reaction mixture to slowly warm to room temperature and stir for several hours until

the reaction is complete (monitored by TLC).

Quench the reaction by carefully adding a saturated sodium bicarbonate solution until the

effervescence ceases.

Extract the aqueous layer with diethyl ether or another suitable organic solvent.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude 4-Bromoindoline by column chromatography on silica gel to yield the final

product.
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Synthesis of 4-Bromoindoline Workflow

Spectroscopic Characterization
The structural elucidation of 4-Bromoindoline is confirmed through various spectroscopic

techniques. Below are the expected characteristic data.
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Technique Data

¹H NMR

The spectrum is expected to show characteristic

signals for the aromatic protons, with splitting

patterns influenced by the bromine substituent.

The protons of the saturated five-membered ring

will appear as triplets in the aliphatic region.

¹³C NMR

The spectrum will display eight distinct carbon

signals. The carbons of the aromatic ring will

appear in the downfield region, with the carbon

attached to the bromine showing a characteristic

chemical shift. The aliphatic carbons (C2 and

C3) will be observed in the upfield region[6][7].

IR Spectroscopy

The IR spectrum will show characteristic

absorption bands for N-H stretching, aromatic

C-H stretching, and aliphatic C-H stretching.

The C-Br stretching vibration will be observed in

the fingerprint region.

Mass Spectrometry

The mass spectrum will exhibit a characteristic

isotopic pattern for a bromine-containing

compound, with two major peaks for the

molecular ion [M]⁺ and [M+2]⁺ in an

approximate 1:1 ratio[8][9]. The nominal mass

will be 197 and 199 g/mol .

Applications in Drug Discovery and Medicinal
Chemistry
The 4-bromoindoline scaffold is a valuable building block in medicinal chemistry due to the

strategic placement of the bromine atom, which serves as a handle for further functionalization

through various cross-coupling reactions like Suzuki and Heck couplings. This allows for the

synthesis of diverse libraries of compounds for screening against various biological targets.

Role as a Kinase Inhibitor Scaffold
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Indoline derivatives are recognized as important scaffolds for the development of kinase

inhibitors, which are crucial in cancer therapy[10]. The indoline core can mimic the hinge-

binding region of ATP in the kinase active site. The bromine atom at the 4-position can be

exploited to introduce various substituents that can interact with specific amino acid residues in

the kinase domain, thereby enhancing potency and selectivity. The development of 4-

aminoquinazoline derivatives as kinase inhibitors is a well-established area of research[11].
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Drug Discovery Workflow with 4-Bromoindoline
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Safety and Handling
4-Bromoindoline should be handled with appropriate safety precautions in a well-ventilated

area or fume hood. Personal protective equipment, including safety goggles, gloves, and a lab

coat, should be worn at all times. Avoid inhalation of dust and contact with skin and eyes. In

case of contact, rinse immediately with plenty of water. For detailed safety information, consult

the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
4-Bromoindoline is a versatile and valuable building block in organic synthesis and medicinal

chemistry. Its unique structural features and the reactivity of the bromine substituent provide a

platform for the development of novel compounds with potential therapeutic applications,

particularly in the area of kinase inhibition. This guide provides essential technical information

to aid researchers in leveraging the full potential of this important chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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